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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzohydrazide
CAS No.: 39635-00-2
Cat. No.: B429518
Get Quote
. J

Nomenclature, Synonyms, and Core
Identification

The precise identification of a chemical entity is paramount for reproducible research. 4-
Hydroxy-3-nitrobenzohydrazide is the most common and IUPAC-accepted name for the
compound of interest. However, in literature and chemical databases, various systematic
names and synonyms may be encountered.

¢ |[UPAC Name: 4-hydroxy-3-nitrobenzohydrazide
¢ Systematic Name: Benzoic acid, 4-hydroxy-3-nitro-, hydrazide

o Other Potential Synonyms: While direct synonyms are not widely cataloged due to its status
as an intermediate, variations based on the parent acid are common, such as 4-hydroxy-3-
nitrobenzoic acid hydrazide.

Understanding the nomenclature of its parent acid, 4-hydroxy-3-nitrobenzoic acid, is also
crucial. This precursor is often referred to as 3-Nitro-4-hydroxybenzoic acid.[1]

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b429518#bc-rfq
https://www.benchchem.com/product/b429518/docs?utm_src=pdf-body#3-nitro-4-hydroxybenzoic-acid-hydrazide-synonyms
https://www.benchchem.com/product/b429518/docs?utm_src=pdf-body#3-nitro-4-hydroxybenzoic-acid-hydrazide-synonyms
https://www.benchchem.com/product/b429518/docs?utm_src=pdf-body#3-nitro-4-hydroxybenzoic-acid-hydrazide-synonyms
https://webbook.nist.gov/cgi/cbook.cgi?ID=C616820&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b429518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical Structure

The molecular structure forms the basis of the compound's reactivity and function. The
hydrazide moiety is a potent nucleophile, while the nitro-substituted phenolic ring influences its
electronic properties and potential for hydrogen bonding.

Caption: Chemical structure of 4-hydroxy-3-nitrobenzohydrazide.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 4-hydroxy-3-
nitrobenzohydrazide and its key precursors is essential for designing synthetic routes and
purification strategies.

4-Hydroxy-3-

. . 4-Hydroxy-3- 4-Hydroxy-3-
Property nitrobenzohydrazid . ] . ]
nitrobenzoic acid nitrobenzaldehyde

e

Molecular Formula C7H7N30a4 C7HsNOs[1][2] C7HsNOa4[3]
) 197.15 g/mol

Molecular Weight 183.12 g/mol [2][4] 167.12 g/mol

(Calculated)

(Predicted) Yellow to Yellow to light brown Yellow-brown to
Appearance ]

brown solid powder[5] brown powder[6]
Melting Point Not available 183-186 °CJ[5] 140-142 °CJ6]
CAS Number Not widely assigned 616-82-0[2][4] 3011-34-5[6]

Synthesis and Experimental Protocols

4-Hydroxy-3-nitrobenzohydrazide is not typically available off-the-shelf and must be
synthesized. The most logical and field-proven approach involves a multi-step synthesis
starting from a common commercial material, 4-hydroxybenzoic acid or its esters.

Rationale for Synthetic Strategy

The synthetic pathway is designed for efficiency and control.
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 Nitration: The introduction of the nitro group is a critical step. Performing this on the 4-
hydroxybenzoic acid scaffold directs the nitration to the 3-position due to the activating and
ortho-, para-directing effect of the hydroxyl group and the meta-directing effect of the
carboxylic acid.

o Esterification: The carboxylic acid is converted to an ester. This is a crucial activation step
because esters are significantly more reactive towards nucleophilic acyl substitution with
hydrazine than the corresponding carboxylic acids. Direct reaction of the acid with hydrazine
can lead to salt formation and undesirable side reactions.

o Hydrazinolysis: The ester is reacted with hydrazine hydrate. This is a standard and high-
yielding method for the formation of hydrazides, driven by the high nucleophilicity of
hydrazine.

Synthetic Workflow Diagram

4-Hydroxy-3-nitro-

benzohydrazide
Condensation Hydrazide-Hydrazone
(e.g., EtOH, cat. Acid) Product Library
Aldehyde/Ketone

(R-CHO / R-CO-R)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-nitrobenzaldehyde
https://www.sigmaaldrich.com/US/en/product/aldrich/228575
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1853984.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0428851.htm
https://www.benchchem.com/product/b429518/docs#3-nitro-4-hydroxybenzoic-acid-hydrazide-synonyms
https://www.benchchem.com/product/b429518/docs#3-nitro-4-hydroxybenzoic-acid-hydrazide-synonyms
https://www.benchchem.com/product/b429518/docs#3-nitro-4-hydroxybenzoic-acid-hydrazide-synonyms
https://www.benchchem.com/product/b429518/docs#3-nitro-4-hydroxybenzoic-acid-hydrazide-synonyms
https://www.benchchem.com/product/b429518?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b429518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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